Cas no 38840-23-2 (Emodin-1-O-β-D-glucopyranoside)

Emodin-1-O-β-D-glucopyranoside Properties

Names and Identifiers

• 9,10-Anthracenedione,1-(b-D-glucopyranosyloxy)-6,8-dihydroxy-3-methyl-
• Emodi
• EMODIN 1-GLUCOSIDE
• emodin 1-O-β-D-glucopyranoside
• Emodin 8-glucoside
• modin 1-glucoside
• Emodin-1-O-β-D-glucopyranoside
• Emodin-1-O-β-D-glucoside
• Emodin-1-O-
• A-D-glucopyranoside
• Physcion-1-O-beta-D-Glucopyranoside
• Emodin-1-O-glucoside
• ST077128
• 513F53H6BU
• DTXSID201020031
• EMODIN 1-O-.BETA.-D-GLUCOSIDE
• Emodin-1-Beta-D-Glucoside
• Emodin-1-O-beta-D-glucopyranoside
• EMODIN-1-GLUCOSIDE
• UNII-513F53H6BU
• MS-27708
• Emodin-1-O-b-D-glucopyranoside
• Emodin-1-O-beta-D-glucoside
• AC-34144
• CHEMBL457945
• EMODIN 1-.BETA.-D-GLUCOPYRANOSIDE
• CS-0022596
• F17665
• Emodin 1-Beta-D-Glucoside
• Q27260855
• Emodin 1-O-beta-D-glucoside
• EMODIN 1-.BETA.-GLUCOSIDE
• EMODIN 1-O-.BETA.-D-GLUCOPYRANOSIDE
• Emodin-1-O-??-D-glucopyranoside
• 38840-23-2
• HY-N2394
• 9,10-ANTHRACENEDIONE, 1-(.BETA.-D-GLUCOPYRANOSYLOXY)-6,8-DIHYDROXY-3-METHYL-
• AKOS030573570
• 9,10-Anthracenedione, 1-(beta-D-glucopyranosyloxy)-6,8-dihydroxy-3-methyl-
• 1-O-.BETA.-D-GLUCOPYRANOSYLEMODIN
• 1,3-dihydroxy-6-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione
• DTXCID301477881
• EMODIN 1-BETA-GLUCOSIDE
• 1-O-BETA-D-GLUCOPYRANOSYLEMODIN
• 1,3-Dihydroxy-6-methyl-8-(((2S,3R,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)anthracene-9,10-dione
• DA-52877
• EMODIN 1-O-BETA-D-GLUCOPYRANOSIDE
• EMODIN 1-BETA-D-GLUCOPYRANOSIDE
• +Expand

• MDL： MFCD23379926
• InChIKey： ZXXFEBMBNPRRSI-UHFFFAOYSA-N
• Inchi： 1S/C21H20O10/c1-7-2-9-15(18(27)14-10(16(9)25)4-8(23)5-11(14)24)12(3-7)30-21-20(29)19(28)17(26)13(6-22)31-21/h2-5,13,17,19-24,26,28-29H,6H2,1H3
• SMILES： O1C([H])(C([H])(C([H])(C([H])(C1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1=C([H])C(C([H])([H])[H])=C([H])C2C(C3C([H])=C(C([H])=C(C=3C(C1=2)=O)O[H])O[H])=O

Computed Properties

• Exact Mass: 432.105647g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 432.105647g/mol
• Monoisotopic Mass: 432.105647g/mol
• Topological Polar Surface Area: 174Ų
• Heavy Atom Count: 31
• Complexity: 700
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 432.4

Experimental Properties

• LogP: -0.63970
• PSA: 173.98000
• Melting Point: 239-241 ºC
• Solubility: Insuluble (5.2E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.667±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Anthraquinones
• Naphthoquinones